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Compound of Interest

Compound Name: 6-amino-1H-indazol-5-ol
CAS No.: 724767-14-0
Cat. No.: B1521242
Get Quote
Abstract

This application note details a robust, scalable protocol for the synthesis of 6-amino-1H-
indazol-5-ol, a privileged scaffold in medicinal chemistry often utilized in the development of
kinase inhibitors (e.g., indazole-based anticancer agents). The synthesis addresses the critical
challenge of handling the oxidation-sensitive 5-hydroxy-6-amino motif (an aminophenol) by
employing a "late-stage reduction” strategy. The protocol proceeds via the construction of the
indazole core from a substituted aniline precursor, followed by demethylation and controlled
reduction under inert atmosphere.

Retrosynthetic Analysis

The strategic disconnection relies on the Jacobson Indazole Synthesis, which constructs the
N-N bond via diazotization of an o-methylaniline derivative. This approach locks the
regiochemistry of the substituents early in the pathway, avoiding the poor regioselectivity often
associated with direct nitration of the indazole core.
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Figure 1: Retrosynthetic strategy prioritizing the stability of the aminophenol moiety by
generating it in the final step.

Safety & Precautions

+ Aminophenol Instability: The final product, 6-amino-1H-indazol-5-ol, is highly susceptible to
oxidation (browning) upon exposure to air. All purification and storage steps for the final
compound must be performed under an inert atmosphere (Argon/Nitrogen).

» Boron Tribromide (BBr3): Reacts violently with water and releases toxic HBr fumes. Use only
in a dry, well-ventilated fume hood.

+ Nitro Compounds: Intermediates are potentially energetic.[1] Avoid excessive heat during
drying steps.

Experimental Protocol
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Stage 1: Indazole Ring Formation

Objective: Cyclization of 2-methyl-4-methoxy-5-nitroaniline to 5-methoxy-6-nitro-1H-indazole.

¢ Reagents:

o

2-Methyl-4-methoxy-5-nitroaniline (1.0 eq)

[¢]

Sodium Nitrite (NaNOz, 1.1 eq)

[e]

Glacial Acetic Acid (Solvent, 10-15 volumes)

[e]

Water[2][3][4][5]
Procedure:

o Dissolution: Charge a round-bottom flask with 2-methyl-4-methoxy-5-nitroaniline (e.g., 10 g)
and glacial acetic acid (150 mL). Stir at room temperature until a suspension or partial
solution is obtained.

o Diazotization: Cool the mixture to 0-5 °C using an ice bath.

o Addition: Dropwise add a solution of NaNOz2 (4.1 g in 10 mL water) over 30 minutes,
maintaining the internal temperature below 5 °C.

o Cyclization: Allow the reaction to warm to room temperature and stir for 12—-18 hours. The
diazonium species generated in situ undergoes intramolecular attack on the methyl group
(Jacobson cyclization mechanism) to close the ring.

o Workup: Pour the reaction mixture into ice-cold water (500 mL). The product usually
precipitates as a yellow/orange solid.

« |solation: Filter the solid, wash copiously with water to remove acid, and dry in a vacuum
oven at 50 °C.

e Yield: Expected yield 75-85%.
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o QC Check: 1H NMR (DMSO-d6) should show the disappearance of the methyl singlet
(2.1-2.3 ppm) and appearance of the indazole C3-H singlet (~8.0 ppm).

Stage 2: Demethylation

Objective: Cleavage of the methyl ether to yield 6-nitro-1H-indazol-5-ol.
e Reagents:

o 5-Methoxy-6-nitro-1H-indazole (from Stage 1)

o Boron Tribromide (BBr3, 1.0 M in DCM, 3.0 eq)

o Dichloromethane (DCM, anhydrous)

Procedure:

Setup: Flame-dry a 3-neck flask and purge with Argon. Dissolve 5-methoxy-6-nitro-1H-
indazole (5 g) in anhydrous DCM (100 mL).

e Addition: Cool to -78 °C (dry ice/acetone). Slowly add BBrs solution dropwise via
syringe/addition funnel.

e Reaction: Allow the mixture to warm slowly to room temperature and stir overnight. A
precipitate often forms.

e Quench: Cool back to 0 °C. Carefully quench with methanol (exothermic!).

« |solation: Concentrate the solvent in vacuo. Resuspend the residue in water, neutralize to pH
~7 with saturated NaHCOs, and filter the resulting solid.

 Purification: Recrystallize from Ethanol/Water if necessary.

e Product:6-nitro-1H-indazol-5-ol (Yellow solid).

Stage 3: Nitro Reduction (The Critical Step)

Objective: Reduction to 6-amino-1H-indazol-5-ol without over-oxidation.
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¢ Reagents:

6-Nitro-1H-indazol-5-ol

o

[¢]

Palladium on Carbon (10% Pd/C, 10 wt% loading)

[¢]

Methanol (degassed)

[e]

Hydrogen Gas (Balloon pressure)
Procedure:

 Inert Setup: Place 6-nitro-1H-indazol-5-ol (2 g) and Pd/C (0.2 g) in a flask. Evacuate and
backfill with Argon (3 cycles).

e Solvent: Add degassed Methanol (40 mL) via syringe.

o Hydrogenation: Replace Argon atmosphere with Hydrogen (balloon). Stir vigorously at room
temperature for 2—4 hours.

o Monitoring: Monitor by TLC (use Argon-purged chamber if possible) or LCMS. Look for
disappearance of the nitro peak.

« Filtration: Once complete, flush with Argon. Filter the catalyst through a pad of Celite under
an Argon blanket (or minimize air exposure).

« |solation: Concentrate the filtrate in vacuo (keep bath temp < 40 °C).

o Salt Formation (Recommended): To stabilize the product, treat the methanolic solution with
HCl in dioxane (1.1 eq) before concentration to isolate the hydrochloride salt.

» Storage: Store at -20 °C under Argon.

Quantitative Data Summary
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Parameter

Stage 1
(Cyclization)

Stage 2 Stage 3
(Demethylation) (Reduction)

2-Methyl-4-methoxy-

Starting Material

5-Methoxy-6-nitro-1H-  6-Nitro-1H-indazol-5-

5-nitroaniline indazole ol
Reagents NaNOz, AcOH BBrs, DCM H2, Pd/C, MeOH
Temperature 0°Cto RT -718 °Cto RT RT
Time 12-18 h 12-16 h 2-4 h
Typical Yield 80% 85% 90%
Appearance Orange Solid Yellow Solid Off-white/Beige Solid

(darkens in air)

Experimental Workflow Diagram
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Figure 2: Step-by-step experimental workflow emphasizing inert handling in the final stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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